Cas no 137375-81-6 (2-propan-2-ylsulfinylacetic Acid)
137375-81-6 structure
Product Name:2-propan-2-ylsulfinylacetic Acid
CAS No:137375-81-6
MF:C5H10O3S
MW:150.196100711823
CID:1252059
PubChem ID:19105825
Update Time:2025-04-20
2-propan-2-ylsulfinylacetic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-propan-2-ylsulfinylacetic acid
- AG-D-75989
- Ambcb4027139
- isopropylsulphinylacetic acid
- CTK4C0767
- Isopropylsulfinessigsaeure
- (propane-2-sulfinyl)-acetic acid
- (Propan-2-sulfinyl)-essigsaeure
- (ISOPROPYLSULFINYL)ACETIC ACID
- (isopropylsulfinyl)acetic acid(SALTDATA: FREE)
- DB-200434
- DTXSID70598146
- 137375-81-6
- AKOS010208963
- (Isopropylsulfinyl)aceticacid
- (Propane-2-sulfinyl)acetic acid
- SCHEMBL9324377
- 2-propan-2-ylsulfinylacetic Acid
-
- Inchi: 1S/C5H10O3S/c1-4(2)9(8)3-5(6)7/h4H,3H2,1-2H3,(H,6,7)
- InChI Key: PUQXMHMJYYAKOM-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)(C(C)C)=O
Computed Properties
- Exact Mass: 150.03500
- Monoisotopic Mass: 150.03506535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 73.6Ų
Experimental Properties
- PSA: 73.58000
- LogP: 1.09380
2-propan-2-ylsulfinylacetic Acid Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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